Benzamide,n-(3,5-dichloro-4-pyridinyl)-3-hydroxy-4-methoxy-

• Molecular Formula: C13H10Cl2N2O3
• Molecular Weight: 313.13 g/mol
• IUPAC Name: N-(3,5-dichloropyridin-4-yl)-3-hydroxy-4-methoxybenzamide
• InChI: InChI=1S/C13H10Cl2N2O3/c1-20-11-3-2-7(4-10(11)18)13(19)17-12-8(14)5-16-6-9(12)15/h2-6,18H,1H3,(H,16,17,19)
• InChI Key: OUFZNZPPEBDECD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=C(C=NC=C2Cl)Cl)O

Description

Benzamide,n-(3,5-dichloro-4-pyridinyl)-3-hydroxy-4-methoxy- is a useful research compound. Its molecular formula is C13H10Cl2N2O3 and its molecular weight is 313.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzamide,n-(3,5-dichloro-4-pyridinyl)-3-hydroxy-4-methoxy- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzamide,n-(3,5-dichloro-4-pyridinyl)-3-hydroxy-4-methoxy- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of N-(3,5-dichloropyrid-4-yl)-3-benzoyloxy-4-methoxybenzamide (13.4 g; that is prepared as described in Reference Example 11) in methanol (160 mL) and water (60 mL) is treated with anhydrous potassium carbonate (18 g), and stirred overnight at room temperature. It is then brought to pH 7 by treatment with dilute hydrochloric acid (2 N), and concentrated. The residue is treated with water (100 mL) and filtered, and the resulting solid is dried, to give N-(3,5-dichloropyrid-4-yl)-3-hydroxy-4-methoxybenzamide (8.8 g), m.p. 227°-228° C.